4-((6-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy)-3,5-difluoroaniline

Specification

• Molecular Formula: C14H7ClF5N3O
• Molecular Weight: 363.67 g/mol
• IUPAC Name: 4-[[6-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoroaniline
• Standard InChI: InChI=1S/C14H7ClF5N3O/c15-10-3-9(24-12-7(16)1-5(21)2-8(12)17)11-6(14(18,19)20)4-22-13(11)23-10/h1-4H,21H2,(H,22,23)
• Standard InChI Key: BDOGNXJDEFNIBE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)OC2=CC(=NC3=C2C(=CN3)C(F)(F)F)Cl)F)N

Introduction

4-((6-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy)-3,5-difluoroaniline is a complex organic compound with a unique structure that combines a pyrrolopyridine core with a trifluoromethyl group and a difluoroaniline moiety. This compound is identified by the CAS number 1203656-90-9 and is of interest in various chemical and pharmaceutical applications due to its potential biological activity and synthetic versatility.

Potential Applications and Biological Activity

While specific biological activity data for this compound is not readily available, compounds with similar structures are often explored for their potential in pharmaceutical applications, including as inhibitors or modulators of various biological pathways. The presence of fluorine atoms can enhance the compound's lipophilicity and stability, which are desirable properties in drug candidates.

Research Findings and Future Directions

Given the limited information available, further research is needed to fully understand the properties and potential applications of 4-((6-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy)-3,5-difluoroaniline. This could involve detailed synthesis protocols, structural characterization using techniques like NMR and mass spectrometry, and in vitro or in vivo studies to assess biological activity.